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Compound of Interest

Compound Name: Alr2-IN-1

Cat. No.: B10857195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Alr2-IN-1, a potent and selective inhibitor

of Aldose Reductase (ALR2). The document details its chemical structure, physicochemical

properties, synthesis, and biological activity, including its mechanism of action and relevant

experimental protocols.

Chemical Structure and Properties
Alr2-IN-1, with the CAS number 2799695-54-6, is a small molecule inhibitor of ALR2. Its

chemical and physical properties are summarized below.
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Property Value

IUPAC Name
2-(2-Hydroxy-5-methylbenzylidene)-N-(3-

methoxyphenyl)hydrazine-1-carbothioamide[1]

Molecular Formula C₁₆H₁₇N₃O₂S[2][3]

Molecular Weight 315.39 g/mol [4]

SMILES String
CC1=CC=C(O)C(/C=N/NC(NC2=CC=CC(OC)=

C2)=S)=C1[2][5][6]

Appearance White to off-white solid[6]

Solubility Soluble in DMSO at 100 mg/mL (317.07 mM)[4]

Storage Store at 4°C, protected from light[6]

Biological Activity and Mechanism of Action
Alr2-IN-1 is a potent and selective inhibitor of Aldose Reductase (ALR2) with an IC₅₀ of 1.42

μM.[2][6][7] It demonstrates significant antiglycemic and antioxidant properties, making it a

valuable tool for studying the complications associated with diabetes.[2][4][6][7] The selectivity

for ALR2 over the related enzyme Aldehyde Reductase (ALR1) is a key feature, with an IC₅₀

value greater than 100 μM for ALR1.[6]

The primary mechanism of action of Alr2-IN-1 is the inhibition of the polyol pathway. Under

hyperglycemic conditions, ALR2 catalyzes the reduction of glucose to sorbitol, the first and

rate-limiting step in this pathway. The accumulation of sorbitol leads to osmotic stress and

subsequent cellular damage, contributing to diabetic complications such as neuropathy,

nephropathy, and retinopathy. By inhibiting ALR2, Alr2-IN-1 blocks this initial step, thereby

mitigating the downstream pathological effects.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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